1-Acetyl-5,6-dimethylpyrazolo [4,3-b] pyridine

• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 1-(5,6-dimethylpyrazolo[4,3-b]pyridin-1-yl)ethanone
• InChI: InChI=1S/C10H11N3O/c1-6-4-10-9(12-7(6)2)5-11-13(10)8(3)14/h4-5H,1-3H3
• InChI Key: CBCNDYWDDGDFEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=NN2C(=O)C)N=C1C

Description

1-Acetyl-5,6-dimethylpyrazolo [4,3-b] pyridine is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reaction was run similar to that described by D. Chapman and J. Durst, J. Chem. Soc. Perkin I, 2398 (I980). A 12.40 g sample of the 5-(acetylamino)-2,3,6-trimethylpyridine was combined with 22 mL of acetic anhydride, 22 mL of acetic acid, and 13 g of potassium acetate in 200 mL of benzene. The mixture was brought to relux. A solution of an excess of amyl nitrite, (11 g) in benzene (40 mL), was added to the refluxing solution over a period of 2 hours and refluxing was continued an additional 12 hours. The reaction was cooled and stirred, with 200 mL of 5% aqueous sodium carbonate, for 3 hours. The organic phase was separated, dried with anhydrous sodium sulfate, concentrated under vacuum and chromatographed (silica gel: methylene chloride/ether) to give 4.94 g of 1-acetyl-5,6-dimethylpyrazolo [4,3-b] pyridine. ##STR6##